Cas no 88674-11-7 (1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester)

1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester structure
88674-11-7 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester
CAS No:88674-11-7
MF:C12H10N2O3
MW:230.21940279007
CID:624950
PubChem ID:13156967
Update Time:2025-04-19

1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester
    • methyl 4-formyl-3-phenyl-1H-pyrazole-5-carboxylate
    • DTXSID60523003
    • 88674-11-7
    • Inchi: 1S/C12H10N2O3/c1-17-12(16)11-9(7-15)10(13-14-11)8-5-3-2-4-6-8/h2-7H,1H3,(H,13,14)
    • InChI Key: SUTVHQPQUXPNLR-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C=O)C(C2C=CC=CC=2)=NN1)=O

Computed Properties

  • Exact Mass: 230.06914219g/mol
  • Monoisotopic Mass: 230.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 72Ų

1H-Pyrazole-3-carboxylic acid, 4-formyl-5-phenyl-, methyl ester Related Literature

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